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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational research on zirconium lactate compounds,

providing a comprehensive overview of their synthesis, characterization, and early applications.

The information is presented to be a valuable resource for researchers, scientists, and

professionals in drug development, offering insights into the historical context and experimental

underpinnings of these compounds.

Synthesis of Zirconium Lactate Compounds
Early research into zirconium lactate compounds primarily focused on their preparation in

aqueous solutions for various industrial applications. The synthesis generally involves the

reaction of a zirconium salt with lactic acid or a lactate salt. Patents from the mid-20th century

provide detailed experimental protocols for producing stable solutions of sodium, ammonium,

and triethanolamine zirconium lactate.

Experimental Protocols for Synthesis
The following protocols are derived from early patent literature and represent common methods

for the preparation of zirconium lactate solutions.

Protocol 1: Preparation of Sodium Zirconium Lactate Solution (c. 1950)

This method describes the preparation of a non-acidic, water-soluble zirconium lactate

compound intended for use in deodorant and anti-perspirant compositions.
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Reactants:

An acidic water-soluble salt of zirconium (e.g., zirconium oxychloride, zirconium sulfate)

Lactic acid

A water-soluble alkali (e.g., sodium hydroxide)

Procedure:

A water-soluble zirconium salt is reacted with lactic acid. The mole ratio of the zirconium

salt to lactic acid is crucial for the formation of a water-insoluble intermediate.

The resulting zirconium lactate precipitate is then neutralized with a water-soluble alkali,

such as sodium hydroxide, to produce a water-soluble, non-acidic final product.

The solution can then be incorporated into a dispersing medium, such as an emulsified oil,

for its intended application.

Protocol 2: Preparation of Stable Aqueous Solutions of Sodium Zirconium Lactate

This protocol details the synthesis of a stable sodium zirconium lactate solution with specific

chemical properties.

Reactants:

88% Lactic acid: 103.3 g

50% Sodium hydroxide solution: 80.7 g

Zirconium acetate solution (containing 22.0% ZrO₂): 230 g

Procedure:

Prepare a sodium lactate solution by adding the 50% sodium hydroxide solution to the

88% lactic acid.

While mixing, add the prepared sodium lactate solution to the zirconium acetate solution.
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A stable solution of sodium zirconium lactate is obtained.

Protocol 3: Preparation of Stable Aqueous Solutions of Ammonium Zirconium Lactate

This protocol outlines the synthesis of a stable ammonium zirconium lactate solution.

Reactants:

88% Lactic acid: 163.8 g

28% Ammonium hydroxide solution: 97.1 g

Zirconium hydroxychloride solution (containing 20% ZrO₂): 500 g

Procedure:

Prepare an ammonium lactate solution by mixing the 28% ammonium hydroxide solution

with the 88% lactic acid.

Add the prepared ammonium lactate solution to the zirconium hydroxychloride solution

while mixing.

To achieve a final pH of 9.0, add an additional 154 g of 28% ammonium hydroxide

solution.

Protocol 4: Preparation of Triethanolamine Zirconium Lactate

This protocol describes the synthesis of a triethanolamine-based zirconium lactate chelate.

Reactants:

99% Triethanolamine: 246.4 g

88% Lactic acid: 238.9 g

Zirconium basic sulfate (ZBS, containing 40% ZrO₂): 256.0 g

Deionized water: 400 g
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Procedure:

React the triethanolamine with lactic acid to form a triethanolamine lactate salt solution.

Gradually add the zirconium basic sulfate to the triethanolamine lactate salt solution.

Mix the reaction batch until a completely clear solution of zirconium triethanolamine lactate

is obtained. The pH of the solution should be approximately 6.0-6.5.

Dilute the product with deionized water.

Quantitative Data from Synthesis Experiments
The following tables summarize the quantitative data from the synthesis protocols described in

early patents.

Table 1: Synthesis of Sodium Zirconium Lactate

Parameter Example 1 Example 2

Reactants

88% Lactic Acid 103.3 g 410 g

50% Sodium Hydroxide 80.7 g 396.9 g

Zirconium Source
230 g Zirconium Acetate

(22.0% ZrO₂)

500 g Zirconium

Hydroxynitrate (20.0% ZrO₂)

Product Characteristics

Final pH 6.2 10.4

% ZrO₂ 12.2% 7.0%

Lactate to Zirconium Molar

Ratio
2.5 : 1.0 5.0 : 1.0

Table 2: Synthesis of Ammonium and Triethanolamine Zirconium Lactate
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Parameter
Ammonium Zirconium
Lactate

Triethanolamine Zirconium
Lactate

Reactants

88% Lactic Acid 163.8 g 238.9 g

Base 97.1 g + 154 g (28% NH₄OH) 246.4 g (99% Triethanolamine)

Zirconium Source
500 g Zirconium

Hydroxychloride (20% ZrO₂)

256.0 g Zirconium Basic

Sulfate (40% ZrO₂)

Product Characteristics

Final pH 9.0 6.0 - 6.5

% ZrO₂ 10.9% 9.0%

Lactate to Zirconium Molar

Ratio
2.0 : 1.0 Not Specified

Characterization of Zirconium Lactate Compounds
Early research employed a range of analytical techniques to characterize the structure and

properties of zirconium lactate complexes. These methods provided foundational knowledge

about the coordination chemistry and behavior of these compounds in solution and in the solid

state.

Experimental Protocols for Characterization
Detailed experimental parameters from the early 20th century are not always readily available

in modern literature. However, the principles of the techniques used are described below,

reflecting the general approach of the era.

Protocol 5: Infrared (IR) Spectroscopy

Objective: To identify the functional groups involved in the coordination of lactate to

zirconium.

Methodology:
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A solid sample of the isolated zirconium lactate compound was prepared. This typically

involved precipitating the complex from solution and drying it thoroughly.

The sample was then likely mixed with a suitable matrix, such as potassium bromide

(KBr), and pressed into a pellet.

The IR spectrum was recorded using a dispersive infrared spectrophotometer.

The spectrum was analyzed for characteristic absorption bands, particularly the stretching

frequencies of the carboxylate (COO⁻) and hydroxyl (OH) groups, to determine if they

were involved in bonding with the zirconium atom. Early studies indicated that lactic acid

coordinates in a bidentate fashion to zirconium through both the alcohol and carboxylate

groups.[1]

Protocol 6: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To probe the chemical environment of the lactate ligands and understand the

structure of the zirconium lactate complexes in solution.

Methodology:

A solution of the zirconium lactate compound was prepared in a suitable solvent, often

water (D₂O for proton NMR).

The ¹H and ¹³C NMR spectra were recorded on a continuous wave (CW) or early Fourier

transform (FT) NMR spectrometer.

The chemical shifts and signal broadening were analyzed. Early NMR data revealed the

presence of both large and small complex molecules in solution. The larger complexes,

consisting of lactic acid coordinated to polynuclear zirconium hydroxy ions, exhibited

broadened NMR signals due to their slower tumbling in solution.[1]

Protocol 7: Potentiometric Titration

Objective: To determine the stoichiometry of the zirconium-lactate complex and its stability

over a range of pH values.
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Methodology:

A solution of the zirconium lactate compound was prepared with a known concentration.

The solution was titrated with a standard acid or base.

The potential difference was measured using a pH meter or a potentiometer after each

addition of the titrant.

The resulting titration curve was analyzed to determine the equivalence points and to

calculate the average number of lactate ligands per zirconium ion, which was found to be

approximately 2 and relatively constant from pH 4 to 9.[1]

Early Applications and Biological Effects
One of the earliest and most well-documented applications of zirconium lactate was in

deodorant formulations. This application also led to significant early research into its biological

effects, specifically the development of a skin condition known as zirconium granuloma.

Mechanism of Zirconium Granuloma Formation
Zirconium granulomas are a delayed granulomatous hypersensitivity reaction to the topical

application of zirconium-containing compounds. The proposed mechanism involves the

interaction of zirconium with components of the skin, leading to an immune response.

Exposure Phase Sensitization Phase Elicitation Phase (upon re-exposure)

Topical Application of
Zirconium Lactate (in deodorant)

Penetration into
Epidermis and Dermis

Absorption Zirconium ions act as haptens,
binding to skin proteins

Interaction Antigen-Presenting Cells (APCs)
process the Zr-protein complex

Uptake and Processing
APCs migrate to lymph nodes and

present antigen to T-cells,
leading to sensitization

Migration and Presentation Subsequent exposure to
Zirconium Lactate

Activated T-cells migrate to the skin
and initiate an inflammatory response

Recognition Chronic inflammation leads to the
formation of epithelioid cell granulomas

Cytokine Release Appearance of erythematous,
firm, raised papules

Resulting Pathology

Click to download full resolution via product page

Proposed mechanism of zirconium granuloma formation.
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This diagram illustrates the logical progression from the initial application of zirconium lactate to

the clinical manifestation of zirconium granulomas, highlighting the key stages of the immune

response.

Conclusion
The early research on zirconium lactate compounds laid the groundwork for their subsequent

use in a variety of industrial and commercial applications. The synthesis methods developed

during this period focused on creating stable aqueous solutions with specific properties tailored

to their intended use. Concurrently, the application of analytical techniques, even in their

nascent stages, provided crucial insights into the structure and behavior of these complexes.

The investigation into the biological effects of zirconium lactate, prompted by its use in

consumer products, represents an important early example of the intersection of materials

science and toxicology. This historical perspective offers valuable context for contemporary

research and development involving zirconium-based compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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